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Compound of Interest

Compound Name: 3-Hydroxypicolinate

Cat. No.: B15391739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 3-hydroxypicolinic acid, a

versatile chemical compound with significant applications in mass spectrometry,

pharmaceutical synthesis, and biochemistry. This document details its chemical properties,

suppliers, and key experimental protocols for its use, including its role as a matrix in MALDI-

MS, its utility in the synthesis of the antiviral drug favipiravir, and its involvement in the

biosynthesis of natural products.

Core Properties and Suppliers of 3-Hydroxypicolinic
Acid
3-Hydroxypicolinic acid, also known as 3-HPA, is a pyridine derivative with the chemical

formula C₆H₅NO₃. Its fundamental properties are summarized in the table below.
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Property Value

CAS Number 874-24-8[1][2][3][4][5]

Molecular Formula C₆H₅NO₃

Molecular Weight 139.11 g/mol [2][3]

Synonyms
3-HPA, 3-Hydroxypyridine-2-carboxylic acid[1]

[2][3]

A variety of chemical suppliers offer 3-hydroxypicolinic acid, ensuring its availability for

research and development purposes. The following table lists some of the prominent suppliers.

Supplier Purity Available Quantities

Sigma-Aldrich (Merck) ≥98% Gram to kilogram scales

Santa Cruz Biotechnology 98% Gram quantities[2]

BLD Pharm ≥98% Gram to kilogram scales[1]

APExBIO High-purity Milligram to gram scales[4]

Cayman Chemical ≥98% Milligram to gram scales

ChemicalBook Various
Gram to multi-kilogram scales

from multiple traders[6]

Application in MALDI-MS of Oligonucleotides
3-Hydroxypicolinic acid is a widely used matrix for the analysis of oligonucleotides by Matrix-

Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI-MS). Its effectiveness stems

from its ability to co-crystallize with DNA and RNA, absorbing the laser energy and promoting

soft ionization of the analyte with minimal fragmentation.

Quantitative Data Presentation
The following table summarizes key quantitative parameters for the MALDI-TOF MS analysis of

oligonucleotides using a 3-HPA matrix.
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Analyte
Matrix
Composition

Mass Range
(Da)

Mass
Accuracy
(ppm)

Limit of
Detection
(LOD)

LNA-Oligo

3-HPA with

ammonium

citrate

6711.67 0.03 Not specified

S-Oligo

3-HPA with

ammonium

citrate

6431.72 0.02 Not specified

AntimiR-132 3-HPA Not specified Not specified 0.25 pmol

Experimental Protocol: MALDI-MS of Oligonucleotides
This protocol provides a generalized procedure for the analysis of oligonucleotides using a 3-

HPA matrix.

Materials:

3-Hydroxypicolinic acid (3-HPA)

Ammonium Citrate, dibasic

Acetonitrile (ACN)

Ultrapure water

Oligonucleotide sample

MALDI target plate

Micropipettes and tips

Procedure:

Matrix Solution Preparation:
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Prepare a stock solution of 3-HPA at a concentration of 50 g/L in a 1:1 (v/v) mixture of

acetonitrile and water.

Prepare a stock solution of diammonium citrate at 50 g/L in water.

For the working matrix solution, mix the 3-HPA stock solution and the diammonium citrate

stock solution in a 10:1 ratio immediately before use.

Sample Preparation:

Dilute the oligonucleotide sample to a final concentration of 1-10 pmol/µL in ultrapure

water.

Mix the diluted oligonucleotide sample with the working matrix solution in a 1:1 volume

ratio.

Target Spotting:

Deposit 0.5 - 1 µL of the final sample-matrix mixture onto the MALDI target plate.

Allow the spot to air-dry completely at room temperature. This process allows for the co-

crystallization of the matrix and the oligonucleotide.

Mass Spectrometry Analysis:

Insert the MALDI target plate into the mass spectrometer.

Acquire mass spectra in negative or positive linear ion mode, depending on the instrument

and experimental goals. The negative ion mode is commonly used for oligonucleotides.

The instrument is typically calibrated using a standard oligonucleotide mixture of known

masses.

Experimental Workflow: MALDI-MS Analysis
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Prepare 3-HPA Matrix
(with ammonium citrate)

Mix Sample and Matrix

Prepare Oligonucleotide
Sample

Spot on MALDI Target
and Air Dry

MALDI-TOF MS Analysis

Data Acquisition and
Processing

3-hydroxy-2-pyrazinecarboxamide

Fluorination Reaction

Selectfluor® in BF₄-BMIM

Aqueous Workup and
Extraction

Favipiravir
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L-Lysine

Piperideine-2-carboxylic acid

Enzyme 1

3-Hydroxydihydropicolinic acid

Enzyme 2

3-Hydroxypicolinic Acid

Enzyme 3 + Tautomerization

L-lysine 2-aminotransferase Two-component monooxygenase FAD-dependent dehydrogenase

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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